Cas no 76439-45-7 (3-chloro-4-nitropyridine 1-oxide)

3-Chloro-4-nitropyridine 1-oxide is a heterocyclic compound featuring a pyridine core substituted with a chloro group at the 3-position, a nitro group at the 4-position, and an N-oxide functionality. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (nitro) and electron-donating (N-oxide) groups enhances its versatility in nucleophilic and electrophilic substitution reactions. Its well-defined crystalline form ensures consistent purity, facilitating precise use in multi-step syntheses. The compound’s stability under standard conditions and compatibility with common solvents further underscore its utility in research and industrial processes.
3-chloro-4-nitropyridine 1-oxide structure
76439-45-7 structure
Product Name:3-chloro-4-nitropyridine 1-oxide
CAS No:76439-45-7
MF:C5H3ClN2O3
MW:174.541919946671
MDL:MFCD00233948
CID:561312
PubChem ID:599817
Update Time:2025-06-09

3-chloro-4-nitropyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-nitropyridine N-oxide
    • 3-chloro-1-hydroxy-4-nitro-pyridine
    • 3-chloro-4-nitro-1-oxidopyridin-1-ium
    • 3-CHLORO-4-NITROPYRIDINE 1-OXIDE
    • Pyridine,3-chloro-4-nitro-, 1-oxide
    • 3-chloro-4-nitropyridinen-oxide
    • DB-000185
    • SCHEMBL3059949
    • DS-11002
    • 3-Chloro-4-nitropyridine-N-oxide
    • SY069195
    • 76439-45-7
    • J-512250
    • AKOS006272760
    • 3-CHLORO-4-NITROPYRIDIN-1-IUM-1-OLATE
    • AF-807/00321041
    • MFCD00233948
    • 3-Chloro-4-nitro-pyridine-1-oxide
    • PB25999
    • DTXSID00344830
    • MBHLTDWOVIYXEW-UHFFFAOYSA-N
    • 3-Chloro-4-nitro-pyridine1-oxide
    • 3-chloro-4-nitropyridine1-oxide
    • 4-Nitro-3-chloropyridine-N-oxide
    • 3-chloro-4-nitro-1$l^{5}-pyridin-1-one
    • 3-Chloro-4-Nitropyridine 1-Oxide(WXC00012)
    • 3-chloro-4-nitropyridine 1-oxide
    • MDL： MFCD00233948
    • Inchi： InChI=1S/C5H3ClN2O3/c6-4-3-7(9)2-1-5(4)8(10)11/h1-3H
    • InChI Key： MBHLTDWOVIYXEW-UHFFFAOYSA-N
    • SMILES： C1=C(C(=C[N+](=C1)[O-])Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 173.98300
  • Monoisotopic Mass: 173.9832197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • Density: 1.62±0.1 g/cm3(Predicted)
  • Melting Point: 115 °C
  • Boiling Point: 425.5±25.0 °C(Predicted)
  • PSA: 71.28000
  • LogP: 2.19990
  • pka: -2.14±0.10(Predicted)

3-chloro-4-nitropyridine 1-oxide Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

3-chloro-4-nitropyridine 1-oxide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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